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molecular formula C6H5BrClN B183919 5-Bromo-2-chloroaniline CAS No. 60811-17-8

5-Bromo-2-chloroaniline

Cat. No. B183919
CAS RN: 60811-17-8
M. Wt: 206.47 g/mol
InChI Key: UGOLEPGQWYPIBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08940724B2

Procedure details

A mixture of 5-bromo-2-chloroaniline (1.09 g, 5.29 mmol), 2-dicyclohexylphosphino-2,4,6,-triisopropylbiphenyl, (X-Phos) (202 mg, 0.42 mmol), tris(dibenzylideneacetone)dipalladium (0) (198 mg, 0.22 mmol), and morpholine (2.3 mL, 26.4 mmol) in dry THF (12 mL) was degassed by nitrogen. To this mixture was added lithium bis(trimethylsilyl)amide, 1.0M in THF (25.0 mL, 25.0 mmol) dropwise, and the resulting reaction was heated to 60° C. After 2.5 h, the reaction was cooled to rt then poured into water. After extracting twice with EtOAc and twice with DCM, the combined organic layers were dried over anhydrous magnesium sulfate. After filtration and concentration, the residue was purified on silica gel (0-45% EtOAc in hexanes) to yield 2-chloro-5-morpholinoaniline. 1H NMR (400 MHz, CDCl3) δ ppm 7.12 (1H, d, J=8.6 Hz), 6.42 (2H, m), 4.00 (2H, br. s.), 3.93 (4H, m), 3.22 (4H, m).
Name
5-bromo-2-chloroaniline
Quantity
1.09 g
Type
reactant
Reaction Step One
Name
2-dicyclohexylphosphino-2,4,6,-triisopropylbiphenyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
X-Phos
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
morpholine
Quantity
2.3 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
12 mL
Type
solvent
Reaction Step One
Name
tris(dibenzylideneacetone)dipalladium
Quantity
198 mg
Type
catalyst
Reaction Step One
Name
lithium bis(trimethylsilyl)amide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-chloro-5-morpholinoaniline

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[CH:4][C:5]([Cl:9])=[C:6]([CH:8]=1)[NH2:7].C1(P(C2CCCCC2)C2(C(C)C)CC(C(C)C)=CC(C(C)C)=C2C2C=CC=CC=2)CCCCC1.CC(C1C=C(C(C)C)C(C2C=CC=CC=2P(C2CCCCC2)C2CCCCC2)=C(C(C)C)C=1)C.[NH:78]1[CH2:83][CH2:82][O:81][CH2:80][CH2:79]1.C[Si]([N-][Si](C)(C)C)(C)C.[Li+]>C1COCC1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd].O>[Cl:9][C:5]1[CH:4]=[CH:3][C:2]([N:78]2[CH2:83][CH2:82][O:81][CH2:80][CH2:79]2)=[CH:8][C:6]=1[NH2:7] |f:4.5,7.8.9.10.11|

Inputs

Step One
Name
5-bromo-2-chloroaniline
Quantity
1.09 g
Type
reactant
Smiles
BrC=1C=CC(=C(N)C1)Cl
Name
2-dicyclohexylphosphino-2,4,6,-triisopropylbiphenyl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)P(C1(C(=C(C=C(C1)C(C)C)C(C)C)C1=CC=CC=C1)C(C)C)C1CCCCC1
Name
X-Phos
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)C1=CC(=C(C(=C1)C(C)C)C2=C(C=CC=C2)P(C3CCCCC3)C4CCCCC4)C(C)C
Name
morpholine
Quantity
2.3 mL
Type
reactant
Smiles
N1CCOCC1
Name
THF
Quantity
12 mL
Type
solvent
Smiles
C1CCOC1
Name
tris(dibenzylideneacetone)dipalladium
Quantity
198 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
Step Two
Name
lithium bis(trimethylsilyl)amide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Si](C)(C)[N-][Si](C)(C)C.[Li+]
Name
THF
Quantity
25 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was degassed by nitrogen
CUSTOM
Type
CUSTOM
Details
the resulting reaction
TEMPERATURE
Type
TEMPERATURE
Details
the reaction was cooled to rt
EXTRACTION
Type
EXTRACTION
Details
After extracting twice with EtOAc and twice with DCM
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic layers were dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
After filtration and concentration
CUSTOM
Type
CUSTOM
Details
the residue was purified on silica gel (0-45% EtOAc in hexanes)

Outcomes

Product
Details
Reaction Time
 2.5 h
Name
2-chloro-5-morpholinoaniline
Type
product
Smiles
ClC1=C(N)C=C(C=C1)N1CCOCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.